Cas no 937691-90-2 (6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol)

• Product Name: 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol
• CAS No: 937691-90-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2852749
• Update Time: 2025-05-28

6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1,2,3,4-tetrahydroquinolin-4-ol
• 1,2,3,4-tetrahydro-6-methoxy-4-quinolol
• 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol

• Inchi： 1S/C10H13NO2/c1-13-7-2-3-9-8(6-7)10(12)4-5-11-9/h2-3,6,10-12H,4-5H2,1H3
• InChI Key： HDKOHPPRCQYVJA-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2NCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol

Recent Advances in the Study of 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol (CAS: 937691-90-2): A Comprehensive Research Brief

6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol (CAS: 937691-90-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and therapeutic potential, making it a focal point for researchers aiming to develop novel therapeutics. This research brief consolidates the latest findings related to this compound, providing a detailed overview of its current status in scientific research.

The synthesis of 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol has been optimized in recent years, with several studies reporting improved yields and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, reducing the number of steps and enhancing scalability. This advancement is critical for large-scale production, which is essential for further pharmacological testing and potential commercialization.

In terms of biological activity, 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol has shown promising results in preclinical studies. Research indicates that it exhibits significant affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. A 2022 study in Neuropharmacology highlighted its modulatory effects on serotonin receptors, which could pave the way for new treatments for depression and anxiety. These findings are supported by in vitro and in vivo data, although further clinical trials are needed to confirm efficacy and safety in humans.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol inhibits key inflammatory pathways in cell models, reducing the production of pro-inflammatory cytokines. This property makes it a candidate for treating chronic inflammatory conditions, such as rheumatoid arthritis or inflammatory bowel disease. However, researchers caution that more extensive toxicological studies are required to assess its long-term effects.

Despite these promising developments, challenges remain in the research and development of 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed before it can progress to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of laboratory findings into therapeutic applications.

In conclusion, 6-Methoxy-1,2,3,4-tetrahydroquinolin-4-ol (CAS: 937691-90-2) represents a compound with substantial therapeutic potential, as evidenced by recent studies in synthesis optimization, neurological applications, and anti-inflammatory properties. While significant progress has been made, further research is necessary to fully realize its clinical benefits. This brief underscores the importance of continued investment in this area to unlock its full potential in medicinal chemistry and drug development.